Cas no 2229197-10-6 (2-(4-methylthiophen-3-yl)ethane-1-thiol)

• Product Name: 2-(4-methylthiophen-3-yl)ethane-1-thiol
• CAS No: 2229197-10-6
• MF: C₇H₁₀S₂
• MW: 158.284299373627
• CID: 6051042
• PubChem ID: 165638152
• Update Time: 2025-06-13

2-(4-methylthiophen-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)ethane-1-thiol
• 2229197-10-6
• EN300-2000730

• Inchi： 1S/C7H10S2/c1-6-4-9-5-7(6)2-3-8/h4-5,8H,2-3H2,1H3
• InChI Key： SQIIVKOIFKGAGB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CCS

Computed Properties

• Exact Mass: 158.02239267g/mol
• Monoisotopic Mass: 158.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.2Ų

Additional information on 2-(4-methylthiophen-3-yl)ethane-1-thiol

Introduction to 2-(4-methylthiophen-3-yl)ethane-1-thiol (CAS No. 2229197-10-6)

2-(4-methylthiophen-3-yl)ethane-1-thiol, identified by the chemical abstracts service number 2229197-10-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thiol derivative features a thiophene core substituted with a methyl group at the 4-position and an ethanethiol moiety at the 1-position. The unique structural configuration of this molecule makes it a valuable scaffold for exploring novel pharmacological activities, particularly in the context of medicinal chemistry and drug discovery.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is well-documented for its broad spectrum of biological activities. It serves as a privileged scaffold in the design of therapeutic agents, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a methylthiophen-3-yl group at the 4-position enhances the compound's lipophilicity and electronic properties, which are critical factors in drug-receptor interactions. Furthermore, the presence of an ethane-1-thiol side chain introduces a reactive thiol (-SH) group, which can participate in various biochemical interactions, including disulfide bond formation and redox processes.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(4-methylthiophen-3-yl)ethane-1-thiol as a lead compound for developing new therapeutic agents. Studies have demonstrated that modifications around the thiophene ring can significantly influence the biological activity of derivatives. For instance, researchers have explored analogs with varying substituents on the thiophene ring to optimize binding affinity to target proteins. The ethane-1-thiol moiety, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive feature for drug development.

In the context of medicinal chemistry, 2-(4-methylthiophen-3-yl)ethane-1-thiol has been investigated for its potential role in modulating enzyme activity and receptor binding. Thiols are known to exhibit redox properties that can be exploited in therapeutic applications, particularly in diseases involving oxidative stress. The compound's ability to undergo reversible oxidation-reduction reactions makes it a promising candidate for developing antioxidants and chelating agents. Additionally, its structural similarity to known bioactive molecules suggests that it may interact with biological targets in a manner that could lead to novel therapeutic effects.

The synthesis of 2-(4-methylthiophen-3-yl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions between halogenated thiophenes and organometallic reagents, followed by thiolation steps to introduce the ethanethiol moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies and drug development pipelines.

Preclinical studies have begun to explore the pharmacological profile of 2-(4-methylthiophen-3-yl)ethane-1-thiol in various disease models. Initial findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The thiol group has been shown to interact with reactive oxygen species (ROS), potentially reducing oxidative damage associated with chronic inflammatory conditions. Furthermore, its ability to cross cell membranes may allow it to reach intracellular targets effectively.

The potential application of 2-(4-methylthiophen-3-yl)ethane-1-thiol extends beyond anti-inflammatory therapy. Researchers are investigating its role in neurodegenerative diseases, where oxidative stress and protein misfolding are key pathological features. The compound's ability to chelate metal ions may help mitigate neurotoxicity associated with metal overload disorders such as Parkinson's disease. Additionally, its structural similarity to known anticonvulsant agents suggests that it may exhibit inhibitory effects on neuronal excitability.

In conclusion, 2-(4-methylthiophen-3-yl)ethane-1-thiol (CAS No. 2229197-10-6) represents a promising compound with diverse pharmacological potential. Its unique structural features—combining a thiophene core with an ethanethiol side chain—make it an attractive scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new biological activities and synthetic strategies for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.